![molecular formula C12H26N6O3 B1339198 Lys-Arg CAS No. 29586-66-1](/img/structure/B1339198.png)
Lys-Arg
Overview
Description
Lys-Arg is a dipeptide formed from L-lysine and L-arginine residues. It has a role as a metabolite.
Scientific Research Applications
Myosin Solubility and Meat Industry Applications
- Enhancing Myosin Solubility : Lysine (Lys) and arginine (Arg) have been found to increase the solubility of myosin, a type of motor protein found in muscle tissue. Both amino acids interact with myosin, affecting its hydrodynamic size, hydration capacity, and surface properties. This interaction leads to the inhibition of myosin aggregation, playing a significant role in increasing its solubility. These findings have practical implications for the meat industry (Li, Zheng, Xu, Zhu, & Zhou, 2018).
Biomedical Research and Diagnostics
- Chemosensor for Lysine and Arginine : A study introduced an optical fluorescent probe based on the benzoxadiazole fluorophore. This probe exhibits high selectivity and sensitivity towards Lys and Arg over other common amino acids, useful for detecting amine groups in solid-phase peptide synthesis and visualizing Arg in living cells (Yang, Xie, Chen, Zhang, Li, Sun, 2021).
Meat Product Quality Improvement
- Improving Meat Tenderness : Lys and Arg have shown effectiveness in enhancing the tenderness of chicken breast. These amino acids facilitate the degradation of troponin-T and promote actomyosin dissociation, resulting in a softer texture. This information can aid in developing industrial-scale methods for improving meat tenderness (Zhang, Zhang, Huang, Chen, Bao, Fang, & Zhou, 2020).
Food Processing and Stability
- Stability of Soybean Oil-Myosin Emulsions : Research has shown that Lys and Arg can improve the physical stability of soybean oil-myosin emulsions. They alter the penetration and unfolding behaviors of interfacial myosin, resulting in better emulsifying properties (Li, Chen, Ning, Bao, Fang, & Zhou, 2020).
Pharmaceutical Research
- Lysine-Based Dendrimers : Lysine dendrimers, modified with Arg residues, have been studied for their potential as safe and efficient nanocarriers for drug and gene delivery. These dendrimers have specific structural and dynamic properties that are advantageous for biomedical applications (Sheveleva, Markelov, Vovk, Mikhailova, Tarasenko, Tolstoy, Neelov, & Lähderanta, 2019).
Logic Gate Development in Sensor Technology
- Colorimetric and Fluorescent Probe for Lys and Arg : A study developed a polydiacetylenes-based probe that can undergo colorimetric and fluorescent changes in the presence of Lys and Arg. This probe offers an innovative approach for the development of logic gates in sensor technology (Zhang, Wei, Chen, Chen, Chi, Wang, & Chen, 2018).
Antimicrobial Peptide Research
- Improving Antimicrobial Peptides : Arg and Lys play crucial roles in the activity of antimicrobial peptides (AMPs). Modifying the length of their side chains can enhance the stability and activity of AMPs, suggesting a promising avenue for developing new antibiotics (Arias, Piga, Hyndman, & Vogel, 2018).
Corrosion Inhibition in Material Science
- Corrosion Inhibition by Amino Acids : Lys and Arg have been identified as effective corrosion inhibitors for 316L stainless steel in NaCl solutions. Their ability to form protective films on metal surfaces can be enhanced by I− ions, offering potential applications in material science (Zhao, Yu, & Niu, 2021).
Mechanism of Action
Target of Action
Lys-Arg, also known as H-Lys-Arg-OH, is a dipeptide composed of the amino acids lysine and arginine. It has been shown to interact with various targets in the body. For instance, it has been found to interact with bacterial membranes, leading to their permeabilization . In another study, it was found that the this compound mutation improved the thermostability of Bacillus cereus neutral protease through increased residue interactions .
Mode of Action
The mode of action of this compound involves its interaction with its targets, leading to various changes. For instance, in the case of bacterial membranes, this compound interacts with the membranes, leading to their permeabilization . This interaction is facilitated by the positive charges on the this compound peptide, which attract the negatively charged bacterial membranes .
Biochemical Pathways
This compound is involved in several biochemical pathways. For instance, it has been found to be involved in the transamination of amino acids . In addition, it has been suggested that this compound, along with other basic amino acids, plays a role in the regulation of cellular polyamine concentrations .
Pharmacokinetics
The pharmacokinetics of this compound involves its absorption, distribution, metabolism, and excretion (ADME). One study found that a nanoparticle-encapsulated drug modified with this compound showed favorable long circulation and enhanced targeting property . .
Result of Action
The result of this compound’s action can vary depending on its target. For instance, when it interacts with bacterial membranes, it leads to their permeabilization, resulting in a decrease in bacterial viability . In another case, the this compound mutation was found to enhance the thermostability of Bacillus cereus neutral protease .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the presence of model membranes has been found to increase or reduce the partial aggregation of this compound . Moreover, the presence of Arg and Lys renders the peptides susceptible to degradation by proteases, such as trypsin, limiting their therapeutic use .
Future Directions
Biochemical Analysis
Biochemical Properties
Lysine-arginine is involved in several biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. One notable interaction is with protein methyltransferases, which add methyl groups to the side chains of lysine and arginine residues. This post-translational modification is essential for regulating protein function and gene expression . Additionally, lysine-arginine can undergo site-directed mutagenesis to improve the thermostability of enzymes, such as Bacillus cereus neutral protease .
Cellular Effects
Lysine-arginine influences various cellular processes. It affects cell signaling pathways, gene expression, and cellular metabolism. For example, lysine-arginine methylation plays a role in regulating the activity of proteins involved in photosynthesis and chloroplast biogenesis in plants . In animal cells, lysine-arginine can enhance the stability and activity of enzymes, thereby influencing metabolic processes and cellular functions .
Molecular Mechanism
The molecular mechanism of lysine-arginine involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. Lysine-arginine methylation by protein methyltransferases alters the function of target proteins, affecting their activity, stability, and interactions with other biomolecules . Additionally, lysine-arginine mutations can enhance enzyme stability by increasing residue interactions, as seen in Bacillus cereus neutral protease .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of lysine-arginine can change over time. The stability and degradation of lysine-arginine, as well as its long-term effects on cellular function, are important considerations. For instance, lysine-arginine methylation in chloroplasts can be studied using in vitro methylation assays to confirm the methylation sites of target proteins . The stability of lysine-arginine mutants, such as those in Bacillus cereus neutral protease, can be assessed through molecular dynamics simulations .
Dosage Effects in Animal Models
The effects of lysine-arginine vary with different dosages in animal models. Threshold effects and toxic or adverse effects at high doses are important considerations. For example, lysine-arginine mutations in Bacillus cereus neutral protease have been shown to improve enzyme stability and activity at specific dosages . High doses of lysine-arginine may lead to adverse effects on cellular function and metabolism.
Metabolic Pathways
Lysine-arginine is involved in various metabolic pathways. It interacts with enzymes and cofactors, affecting metabolic flux and metabolite levels. For instance, lysine-arginine methylation in chloroplasts is mediated by protein methyltransferases, which regulate the activity of target proteins involved in essential metabolic processes . In animal cells, lysine-arginine can enhance the stability and activity of enzymes, influencing metabolic pathways and cellular functions .
Transport and Distribution
Lysine-arginine is transported and distributed within cells and tissues through interactions with transporters and binding proteins. These interactions affect its localization and accumulation. For example, lysine-arginine methylation in chloroplasts involves the targeting of protein methyltransferases to specific subcellular compartments . In animal cells, lysine-arginine mutations can enhance enzyme stability and activity, affecting their distribution within cells .
Subcellular Localization
The subcellular localization of lysine-arginine affects its activity and function. Targeting signals and post-translational modifications direct lysine-arginine to specific compartments or organelles. For instance, lysine-arginine methylation in chloroplasts involves the localization of protein methyltransferases to the stroma, thylakoids, and envelope sub-compartments . In animal cells, lysine-arginine mutations can enhance enzyme stability and activity, affecting their subcellular localization .
Properties
IUPAC Name |
(2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H26N6O3/c13-6-2-1-4-8(14)10(19)18-9(11(20)21)5-3-7-17-12(15)16/h8-9H,1-7,13-14H2,(H,18,19)(H,20,21)(H4,15,16,17)/t8-,9-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPBGTPKLVJEOBE-IUCAKERBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCN)CC(C(=O)NC(CCCN=C(N)N)C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(CCN)C[C@@H](C(=O)N[C@@H](CCCN=C(N)N)C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H26N6O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00567683 | |
Record name | L-Lysyl-N~5~-(diaminomethylidene)-L-ornithine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00567683 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | Lysylarginine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0028945 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS No. |
29586-66-1 | |
Record name | L-Lysyl-L-arginine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029586661 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | L-Lysyl-N~5~-(diaminomethylidene)-L-ornithine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00567683 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | L-LYSYL-L-ARGININE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HX25W9VLX3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | Lysylarginine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0028945 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of the Lys-Arg motif in prohormone processing?
A1: The this compound motif serves as a recognition site for proprotein convertases (PCs), a family of enzymes responsible for cleaving precursor proteins into their mature, biologically active forms. [] In the regulated secretory pathway of neuroendocrine cells, PCs cleave prohormones at this compound sites, releasing active neuropeptides. [] This process is crucial for generating a diverse array of signaling molecules from a limited number of precursor proteins. [, , ]
Q2: Can you provide specific examples of proteins processed at this compound motifs?
A2: Certainly. Proinsulin, the precursor to insulin, undergoes cleavage at two this compound sites to yield mature insulin. [, ] Other notable examples include pro-opiomelanocortin (POMC), a precursor to hormones like adrenocorticotropic hormone (ACTH) and β-endorphin, and proglucagon, which gives rise to glucagon and glucagon-like peptides. [, ]
Q3: How specific are proprotein convertases in their recognition of this compound motifs?
A4: While PCs exhibit a preference for dibasic motifs, their specificity is not absolute. The amino acids flanking the this compound site, particularly at the P4 and P6 positions, significantly influence cleavage efficiency. [, ] For instance, a P4 Arg and a P6 Leu are highly favored by both PC1 and PC2, while a P6 Ile is preferred by PC2 over PC1. []
Q4: Can the activity of proprotein convertases be inhibited?
A5: Yes, PC activity can be modulated by various inhibitors, including synthetic peptides, peptidyl chloromethyl ketones, and modified α1-antitrypsins. [, , ] These inhibitors often mimic the substrate specificity of PCs, competing for binding at the active site. [, ] For example, the peptide Ac-Leu-Leu-Arg-Val-Lys-Arg-NH2 potently inhibits both PC1 and PC2. []
Q5: What is the significance of studying PC inhibitors?
A6: Given the crucial roles of PCs in processing proteins involved in various physiological and pathological processes, including hormone maturation, viral infectivity, and tumor progression, PC inhibitors hold potential as therapeutic agents. [, , ] By selectively targeting specific PC isoforms, researchers aim to develop treatments for a range of diseases. []
Q6: What is the molecular formula and weight of the this compound dipeptide?
A6: The molecular formula of this compound is C12H27N7O3. Its molecular weight is 317.4 g/mol.
Q7: Can computational methods be used to study this compound interactions?
A8: Absolutely. Molecular docking studies, for instance, can predict the binding affinity and interactions of this compound-containing peptides with PCs. [] These simulations provide valuable insights into the structural basis of substrate specificity and can guide the design of potent and selective PC inhibitors. [, ]
Q8: Are there other biological roles for this compound motifs besides prohormone processing?
A9: Yes, this compound sequences can be involved in other cellular processes. For example, the nuclear localization signal (NLS) of some proteins, which facilitates their transport into the nucleus, can contain this compound motifs. [] These motifs can interact with importin proteins, mediating nuclear import. []
Q9: How does research on this compound contribute to a broader understanding of biological systems?
A10: Investigating this compound motifs and their processing by PCs provides valuable insights into protein maturation, enzyme specificity, and cellular signaling pathways. [, ] This knowledge is essential for understanding diverse physiological processes and for developing therapeutic interventions targeting dysregulated proteolysis. [, ]
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